![molecular formula C17H19ClN2O2 B252683 N-allyl-N-[3-chloro-5-methoxy-4-(3-pyridinylmethoxy)benzyl]amine](/img/structure/B252683.png)
N-allyl-N-[3-chloro-5-methoxy-4-(3-pyridinylmethoxy)benzyl]amine
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Overview
Description
N-allyl-N-[3-chloro-5-methoxy-4-(3-pyridinylmethoxy)benzyl]amine is a chemical compound that has been synthesized for scientific research purposes. This compound has been found to exhibit various biochemical and physiological effects, making it a subject of interest in the scientific community.
Mechanism of Action
The mechanism of action of N-allyl-N-[3-chloro-5-methoxy-4-(3-pyridinylmethoxy)benzyl]amine is not fully understood. However, studies have shown that this compound interacts with various cellular targets, including enzymes and receptors, leading to its observed biochemical and physiological effects.
Biochemical and physiological effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. This compound has also been found to have anti-inflammatory and analgesic effects, making it useful in the treatment of pain and inflammation. Additionally, this compound has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using N-allyl-N-[3-chloro-5-methoxy-4-(3-pyridinylmethoxy)benzyl]amine in lab experiments include its ability to exhibit various biochemical and physiological effects, making it useful in a wide range of research studies. However, the limitations of using this compound include its potential toxicity and the need for careful handling and storage.
Future Directions
There are many future directions for the study of N-allyl-N-[3-chloro-5-methoxy-4-(3-pyridinylmethoxy)benzyl]amine. One potential direction is the further investigation of its antitumor activity and potential use in cancer treatment. Additionally, this compound could be studied for its potential use in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. Further research could also be conducted to better understand the mechanism of action of this compound and its interactions with cellular targets.
Synthesis Methods
The synthesis of N-allyl-N-[3-chloro-5-methoxy-4-(3-pyridinylmethoxy)benzyl]amine involves the reaction of 3-chloro-5-methoxy-4-(3-pyridinylmethoxy)benzaldehyde with allylamine in the presence of a catalyst. The reaction is carried out under controlled conditions to obtain the desired product with high purity and yield.
Scientific Research Applications
N-allyl-N-[3-chloro-5-methoxy-4-(3-pyridinylmethoxy)benzyl]amine has been used in various scientific research studies. This compound has been found to exhibit antitumor activity, making it a potential candidate for cancer treatment. It has also been found to have anti-inflammatory and analgesic effects, making it useful in the treatment of pain and inflammation. Additionally, this compound has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.
Properties
Molecular Formula |
C17H19ClN2O2 |
---|---|
Molecular Weight |
318.8 g/mol |
IUPAC Name |
N-[[3-chloro-5-methoxy-4-(pyridin-3-ylmethoxy)phenyl]methyl]prop-2-en-1-amine |
InChI |
InChI=1S/C17H19ClN2O2/c1-3-6-19-11-14-8-15(18)17(16(9-14)21-2)22-12-13-5-4-7-20-10-13/h3-5,7-10,19H,1,6,11-12H2,2H3 |
InChI Key |
FALWJDOHBDSKKF-UHFFFAOYSA-N |
SMILES |
COC1=C(C(=CC(=C1)CNCC=C)Cl)OCC2=CN=CC=C2 |
Canonical SMILES |
COC1=C(C(=CC(=C1)CNCC=C)Cl)OCC2=CN=CC=C2 |
Origin of Product |
United States |
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